Cas no 4654-29-9 (2-methylbutyl cinnamate)

2-methylbutyl cinnamate structure
2-methylbutyl cinnamate structure
Product Name:2-methylbutyl cinnamate
CAS No:4654-29-9
MF:C14H18O2
MW:218.291524410248
CID:930424
PubChem ID:107318
Update Time:2025-04-19

2-methylbutyl cinnamate Chemical and Physical Properties

Names and Identifiers

    • 2-methylbutyl cinnamate
    • 2-methylbutyl (E)-3-phenylprop-2-enoate
    • 4654-29-9
    • DTXSID00863430
    • SEGJDCGIQJESDC-UHFFFAOYSA-N
    • DB-251605
    • Inchi: 1S/C14H18O2/c1-3-12(2)11-16-14(15)10-9-13-7-5-4-6-8-13/h4-10,12H,3,11H2,1-2H3
    • InChI Key: SEGJDCGIQJESDC-UHFFFAOYSA-N
    • SMILES: O(C(C=CC1C=CC=CC=1)=O)CC(C)CC

Computed Properties

  • Exact Mass: 218.13074
  • Monoisotopic Mass: 218.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.006
  • Boiling Point: 313.2°C at 760 mmHg
  • Flash Point: 165.2°C
  • Refractive Index: 1.53
  • PSA: 26.3
  • LogP: 3.28910
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